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Compound of Interest

Compound Name: H3B-5942

Cat. No.: B607910 Get Quote

These notes provide detailed protocols for the solubilization and application of H3B-5942, a

selective estrogen receptor covalent antagonist, for in vitro experiments. Adherence to these

guidelines is crucial for ensuring experimental reproducibility and accuracy.

Introduction to H3B-5942
H3B-5942 is a potent, selective, and irreversible antagonist of the estrogen receptor alpha

(ERα).[1] It belongs to a class of compounds known as selective estrogen receptor covalent

antagonists (SERCAs).[2] H3B-5942 inactivates both wild-type (WT) and mutant forms of ERα

by covalently binding to a specific cysteine residue (Cys530) within the receptor's ligand-

binding domain.[1][3] This interaction induces a unique conformational change in ERα, which

prevents the recruitment of coactivators and leads to the transcriptional repression of estrogen-

responsive genes, thereby inhibiting the proliferation of ER-positive cancer cells.[2][3] Its

efficacy against both wild-type and common resistance-conferring mutant ERα makes it a

valuable tool for studying endocrine resistance in breast cancer.[4]

Physicochemical and Solubility Data
Proper handling and solubilization are critical for the effective use of H3B-5942 in any

experimental setting. The following table summarizes its key properties.
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Property Value Citation(s)

Molecular Formula C₃₁H₃₄N₄O₂ [3][5]

Molecular Weight 494.63 g/mol [3][5]

CAS Number 2052128-15-9 [3][5]

Solubility in DMSO
up to 99 mg/mL (approx. 200

mM)
[3][6]

Solubility in Ethanol 13 mg/mL (approx. 26 mM) [3][6]

Solubility in Water Insoluble [3][6]

Experimental Protocols
3.1. High-Concentration Stock Solution Preparation (10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution, which is suitable for long-

term storage and subsequent dilution into aqueous media for experiments.

Materials:

H3B-5942 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Procedure:

Equilibrate: Allow the H3B-5942 vial to warm to room temperature before opening to prevent

condensation.

Weigh: Accurately weigh the desired amount of H3B-5942 powder. For 1 mL of a 10 mM

stock, 4.95 mg is required.
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Solubilize: Add the appropriate volume of fresh, anhydrous DMSO to the powder. Note: The

use of hygroscopic (moisture-absorbed) DMSO can significantly reduce solubility.[3]

Mix Thoroughly: Vortex the solution vigorously. If particulates remain, brief sonication in a

water bath at 37°C can aid dissolution.[7] Ensure the solution is clear and homogenous

before proceeding.

Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots to avoid

repeated freeze-thaw cycles. Store aliquots at -80°C for long-term stability (up to 1 year) or

at -20°C for shorter periods (up to 1 month).[3]

3.2. Working Solution Preparation for Cell-Based Assays

This protocol details the dilution of the high-concentration DMSO stock into cell culture medium

for treating cells. The final DMSO concentration should be kept low (typically ≤ 0.1%) to avoid

solvent-induced cytotoxicity.

Materials:

10 mM H3B-5942 stock solution in DMSO

Pre-warmed, sterile cell culture medium appropriate for your cell line

Sterile dilution tubes

Procedure:

Calculate Dilution: Determine the volume of stock solution needed for your final desired

concentration. For example, to prepare 1 mL of a 10 µM working solution, you would add 1

µL of the 10 mM stock to 999 µL of cell culture medium.

Perform Serial Dilutions (Recommended): To ensure accuracy and avoid precipitation,

perform serial dilutions rather than a single large dilution. First, create an intermediate

dilution of the stock in culture medium (e.g., 100 µM).

Final Dilution: Add the final volume of the intermediate dilution to the bulk of the pre-warmed

cell culture medium. Mix gently but thoroughly by inverting the tube or pipetting.
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Vehicle Control: Prepare a vehicle control using the same final concentration of DMSO in the

culture medium as your treated samples.

Apply to Cells: Add the prepared working solutions (and vehicle control) to your cell cultures

immediately.

Visualization of Pathways and Workflows
4.1. H3B-5942 Signaling Pathway

The diagram below illustrates the mechanism of action for H3B-5942. It covalently binds to

both wild-type and mutant ERα, inducing a conformational change that prevents co-activator

binding and subsequent transcription of estrogen-responsive genes.
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Click to download full resolution via product page

Caption: Mechanism of H3B-5942 as a covalent antagonist of ERα.

4.2. In Vitro Experimental Workflow

The following diagram outlines a typical workflow for assessing the antiproliferative activity of

H3B-5942 in a cancer cell line.
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Caption: Workflow for a cell proliferation assay using H3B-5942.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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